Cas no 18229-77-1 (2-Pentyne,1,1-diethoxy-)

• Product Name: 2-Pentyne,1,1-diethoxy-
• CAS No: 18229-77-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 122852
• PubChem ID: 7010453
• Update Time: 2025-04-18

2-Pentyne,1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pentyne,1,1-diethoxy-
• 1,1-diethoxypent-2-yne
• 2-PENTYNYL ALDEHYDE DIETHYL ACETAL
• 1,1-diethoxy-pent-2-yne
• 2-pentynal-diethyl-acetal
• 2-Pentyne,1,1-diethoxy
• DTXSID90426659
• (R)-azidophenylaceticacid
• 2-Pentyne, 1,1-diethoxy-
• 2-Pentynal diethyl acetal
• 2-PENTYNALDIETHYLACETAL
• 18229-77-1
• FT-0613268
• AKOS006229564
• DTXCID70377493

• Inchi： 1S/C9H16O2/c1-4-7-8-9(10-5-2)11-6-3/h9H,4-6H2,1-3H3
• InChI Key： ZBTHMAVIHNEVLH-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CCC)OCC

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 1.9

Experimental Properties

• Density: 0,885 g/cm3
• Boiling Point: 78°C 15mm
• Flash Point: 58°C
• Refractive Index: 1.4280
• PSA: 18.46000
• LogP: 1.79890

2-Pentyne,1,1-diethoxy- Security Information

• Hazardous Material transportation number：UN 1993
• Safety Instruction： S23; S24/25
• Safety Term：S23;S24/25
• HazardClass：3